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Compound of Interest

Compound Name: 1,1,3,3,5,5-Hexamethyltrisiloxane

Cat. No.: B073498 Get Quote

An In-depth Technical Guide to the Molecular Weight of 1,1,3,3,5,5-Hexamethyltrisiloxane

This technical guide provides a comprehensive overview of the molecular weight of 1,1,3,3,5,5-
Hexamethyltrisiloxane, targeting researchers, scientists, and professionals in drug

development. The document details the compound's physicochemical properties, experimental

protocols for molecular weight determination, and its applications.

Core Molecular Properties
1,1,3,3,5,5-Hexamethyltrisiloxane is a linear siloxane that serves as a fundamental building

block in silicone chemistry. Its precise molecular weight is a critical parameter for stoichiometric

calculations in synthesis, formulation development, and for the characterization of polymers

derived from it.
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Property Value

Molecular Weight 208.48 g/mol [1][2]

206.46 g/mol [3][4]

Molecular Formula C₆H₂₀O₂Si₃[5] or C₆H₁₈O₂Si₃[3][4]

CAS Number 1189-93-1[5][1][3]

Linear Formula [((CH₃)₂SiH)O]₂Si(CH₃)₂[1]

Density 0.822 g/mL at 25 °C[1]

Boiling Point 128 °C[1][6]

Refractive Index n20/D 1.383[1]

Flash Point 20 °C (68 °F) - closed cup[1]

Experimental Determination of Molecular Weight
The determination of the molecular weight of a compound like 1,1,3,3,5,5-
Hexamethyltrisiloxane can be approached through several analytical techniques. The choice

of method often depends on the nature of the sample, the required accuracy, and the available

instrumentation.

Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for the direct determination of molecular weight.[7]

It involves ionizing the molecule and then measuring its mass-to-charge ratio.

Methodology:

Sample Preparation: A dilute solution of 1,1,3,3,5,5-Hexamethyltrisiloxane is prepared in a

suitable volatile solvent.

Ionization: The sample is introduced into the mass spectrometer where it is ionized,

commonly using techniques like Electron Ionization (EI) or Electrospray Ionization (ESI).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.chemicalbook.com/synthesis/1-1-3-3-5-5-hexamethyltrisiloxane.htm
https://www.thermofisher.com/order/catalog/product/L16520.22
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3_5_5-Hexamethyltrisiloxane
https://www.scbt.com/p/1-1-3-3-5-5-hexamethyltrisiloxane-1189-93-1
https://www.thermofisher.com/order/catalog/product/L16520.22
https://pubchem.ncbi.nlm.nih.gov/compound/1_1_3_3_5_5-Hexamethyltrisiloxane
https://www.scbt.com/p/1-1-3-3-5-5-hexamethyltrisiloxane-1189-93-1
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.thermofisher.com/order/catalog/product/L16520.22
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1375833.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.sigmaaldrich.com/JP/ja/product/aldrich/448621
https://www.benchchem.com/product/b073498?utm_src=pdf-body
https://www.benchchem.com/product/b073498?utm_src=pdf-body
https://www.mtoz-biolabs.com/what-are-the-methods-for-determining-the-molecular-weight-distribution-of-polymers.html
https://www.benchchem.com/product/b073498?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio by a mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The detector records the abundance of ions at each mass-to-charge ratio,

generating a mass spectrum. The molecular ion peak ([M]⁺) will correspond to the molecular

weight of the compound.

Gas Chromatography-Mass Spectrometry (GC-MS)
For volatile compounds like 1,1,3,3,5,5-Hexamethyltrisiloxane, GC-MS is a highly effective

method that combines the separation power of gas chromatography with the detection

capabilities of mass spectrometry.

Methodology:

Injection: A small volume of the sample is injected into the gas chromatograph.

Separation: The sample is vaporized and carried by an inert gas through a chromatographic

column. The separation occurs based on the compound's boiling point and interactions with

the stationary phase.

Ionization and Detection: As the separated components elute from the column, they enter the

mass spectrometer for ionization and detection as described in the MS section.

Gel Permeation Chromatography (GPC) / Size Exclusion
Chromatography (SEC)
While primarily used for polymers, GPC/SEC can be employed to determine the molecular

weight and purity of smaller molecules by comparing their elution time to that of known

standards.[7][8][9]

Methodology:

System Calibration: The GPC/SEC system is calibrated using a series of well-characterized

molecular weight standards.
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Sample Preparation: The 1,1,3,3,5,5-Hexamethyltrisiloxane sample is dissolved in the

mobile phase solvent.

Chromatography: The sample solution is injected into the system and passes through a

column packed with porous gel.[7] Molecules are separated based on their hydrodynamic

volume; smaller molecules can penetrate more of the pores and thus have a longer elution

time.

Data Analysis: The elution time of the sample is compared to the calibration curve to

determine its molecular weight.

Synthesis Overview
1,1,3,3,5,5-Hexamethyltrisiloxane is typically synthesized through the hydrolysis of

chlorosilanes or the condensation of silanol-terminated precursors.[10] One documented

method involves the reaction of dimethyldichlorosilane and 1,1,3,3-tetramethyldisiloxane in the

presence of deionized water. The mixture is stirred for an extended period at room

temperature, followed by neutralization, drying, and distillation under reduced pressure to yield

the final product.[2]

Applications in Research and Development
The well-defined molecular weight and structure of 1,1,3,3,5,5-Hexamethyltrisiloxane make it

a valuable compound in various scientific and industrial applications:

Polymer Synthesis: It is a key intermediate in the synthesis of more complex silicone

polymers and copolymers.[11]

Surface Modification: Used as a surface modifier and crosslinking agent.[11]

Silylating Agent: Employed as a silylating agent in organic synthesis.[6]

Coating Materials: It is involved in the preparation of inorganic siloxane polymers used as

coating materials.[3][6]

Lubricants and Dielectric Fluids: Its thermal stability makes it suitable for use as a lubricant

or dielectric fluid.[10]
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Caption: Experimental workflow for molecular weight determination.
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Caption: Relationship between properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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